6-amino-2,3,4-trifluorobenzamide
Overview
Description
6-Amino-2,3,4-trifluorobenzamide (6-ATFB) is a synthetic organic compound that has been studied extensively for its potential applications in a variety of scientific and medical fields. 6-ATFB is a trifluorobenzamide derivative, and is a member of the benzamide family of compounds. It has a molecular formula of C7H4F3N3O, and is a white crystalline solid with a melting point of 142-144 degrees Celsius. 6-ATFB has been found to have a wide range of biological activities, and has been studied for its potential uses in cancer treatment, as an antibiotic, and as an anti-inflammatory agent.
Scientific Research Applications
6-amino-2,3,4-trifluorobenzamide has been studied extensively for its potential applications in a variety of scientific and medical fields. It has been found to have a wide range of biological activities, and has been studied for its potential uses in cancer treatment, as an antibiotic, and as an anti-inflammatory agent. In addition, 6-amino-2,3,4-trifluorobenzamide has been studied for its potential use as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. 6-amino-2,3,4-trifluorobenzamide has also been found to have antifungal and antibacterial properties, and has been studied as a potential treatment for fungal and bacterial infections.
Mechanism of Action
The mechanism of action of 6-amino-2,3,4-trifluorobenzamide is not yet fully understood. However, it is believed that 6-amino-2,3,4-trifluorobenzamide exerts its biological effects by binding to and inhibiting the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the inflammatory response, and the inhibition of this enzyme by 6-amino-2,3,4-trifluorobenzamide may be responsible for its anti-inflammatory effects. In addition, 6-amino-2,3,4-trifluorobenzamide has been found to have antifungal and antibacterial properties, and it is believed that these effects are due to the inhibition of enzymes involved in the metabolism of fungal and bacterial cells.
Biochemical and Physiological Effects
6-amino-2,3,4-trifluorobenzamide has been found to have a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory, antifungal, and antibacterial properties. In addition, 6-amino-2,3,4-trifluorobenzamide has been found to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. It has also been found to inhibit the activity of enzymes involved in the metabolism of fungal and bacterial cells. Finally, 6-amino-2,3,4-trifluorobenzamide has been found to have an effect on the production of prostaglandins, which are involved in the regulation of inflammation and pain.
Advantages and Limitations for Lab Experiments
6-amino-2,3,4-trifluorobenzamide has several advantages as a compound for use in laboratory experiments. It is a relatively inexpensive compound, is readily available, and is stable in aqueous solutions. Additionally, 6-amino-2,3,4-trifluorobenzamide has a wide range of biological activities, making it a useful compound for studying the effects of various compounds on biological systems.
The main limitation of 6-amino-2,3,4-trifluorobenzamide is that its mechanism of action is not yet fully understood. Additionally, there is limited information available on the long-term effects of 6-amino-2,3,4-trifluorobenzamide on biological systems, and more research is needed to determine the potential risks associated with its use.
Future Directions
There are a number of potential future directions for the study of 6-amino-2,3,4-trifluorobenzamide. These include further research into the mechanism of action of 6-amino-2,3,4-trifluorobenzamide, as well as research into the long-term effects of 6-amino-2,3,4-trifluorobenzamide on biological systems. Additionally, further research into the potential therapeutic applications of 6-amino-2,3,4-trifluorobenzamide could lead to the development of new treatments for cancer, fungal and bacterial infections, and inflammation. Finally, research into the potential industrial applications of 6-amino-2,3,4-trifluorobenzamide could lead to the development of new products and processes.
Synthesis Methods
6-amino-2,3,4-trifluorobenzamide can be synthesized using a variety of methods, including the reaction of 2,3,4-trifluorobenzaldehyde with ammonia, the reaction of 2,3,4-trifluorobenzonitrile with sodium hydride and ammonia, and the reaction of 2,3,4-trifluorobenzotrifluoride with hydrazine. The reaction of 2,3,4-trifluorobenzaldehyde with ammonia is the most commonly used method for the synthesis of 6-amino-2,3,4-trifluorobenzamide. In this reaction, 2,3,4-trifluorobenzaldehyde is reacted with ammonia in the presence of a base, such as potassium carbonate, to form 6-amino-2,3,4-trifluorobenzamide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-amino-2,3,4-trifluorobenzamide involves the conversion of a commercially available starting material into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3,4-trifluorobenzoic acid", "thionyl chloride", "ammonia", "sodium hydroxide", "hydrogen peroxide", "sodium bicarbonate", "acetic anhydride", "ethanol" ], "Reaction": [ "Step 1: Conversion of 2,3,4-trifluorobenzoic acid to 2,3,4-trifluorobenzoyl chloride using thionyl chloride", "Step 2: Reaction of 2,3,4-trifluorobenzoyl chloride with ammonia to form 2,3,4-trifluorobenzamide", "Step 3: Reduction of 2,3,4-trifluorobenzamide using sodium hydroxide and hydrogen peroxide to form 6-amino-2,3,4-trifluorobenzamide", "Step 4: Purification of the product using sodium bicarbonate and acetic anhydride in ethanol" ] } | |
CAS RN |
2763759-50-6 |
Molecular Formula |
C7H5F3N2O |
Molecular Weight |
190.1 |
Purity |
95 |
Origin of Product |
United States |
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